Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC0195340 2-(3-Formyl-4-(2-methylpropoxy)phenyl)-4-methyl-5-thiazolecarboxylic acid 144060-62-8 C16H17NO4S
VC0195439 Cloperastine hydrochloride 14984-68-0 C20H25Cl2NO
VC0195332 Phosphorodiamidic acid, N,N-bis(2-chloroethyl)-, compd. with cyclohexanamine (1:1) 1566-15-0 C10H24N3Cl2O2P
VC0195356 2,5-Dimethylene-3,6-diketopiperazine 15996-22-2 C6H6N2O2
VC0195358 Ethyl 2-(3-cyano-4-isobutoxyphenyl)-4-methyl-5-thiazolecarboxylate 160844-75-7 C18H20N2O3S
VC0195351 Ethyl 2-(3-formyl-4-isobutoxyphenyl)-4-methylthiazole-5-carboxylate 161798-03-4 C18H21NO4S
VC0195289 Fipronil carboxamide 205650-69-7 C12H6Cl2F6N4O2S
VC0195324 4-Oxo Cyclophosphamide 27046-19-1 C7H13Cl2N2O3P
VC0195343 Ethyl 3-(acetoxy)crotonate 29214-62-8 C8H12O4
VC0195336 1-Phenyl-3-ethoxy-5-methyl-1H-pyrazole 300543-31-1 C12H14N2O
VC0195368 Febuxostat Impurity 11 31643-49-9 C8H3N3O2
VC0195357 2-Amino-3,4,5,6-tetrahydroxyhexanoic acid 3646-68-2 C6H13NO6
VC0195359 Glucosamine Sulfate Sodium Chloride 38899-05-7 C12H28N2O14SNa2Cl2
VC0195364 Cletoquine 4298-15-1 C16H22ClN3O
VC0195446 (2-Amino-3,5-dibromophenyl)methanol 50739-76-9 C7H7Br2NO
VC0195449 2-Amino-1-(3,4-dihydroxyphenyl)ethanone hydrochloride 5090-29-9 C8H9NO3. HCl
VC0195396 2-((4-Chlorophenyl)acetyl)benzoic acid 53242-76-5 C15H11ClO3
VC0195440 (1,3-Dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)acetaldehyde 5614-53-9 C9H10N4O3
VC0195322 N,N,N',N'-Tetrakis(2-chloroethyl)phosphorodiamidic Chloride 60106-92-5 C8H16Cl5N2OP
VC0195367 Dimethylheptene Methylamine HCl (Isometheptene HCl) 6168-86-1 C9H19N.HCl
VC0195327 24-Tert-butyl-30-(1-hydroxyethyl)-33-(1-hydroxy-2-methylhexyl)-1,4,7,10,12,15,19,25,28-nonamethyl-6,9,18-tris(2-methylpropyl)-3,21-di(propan-2-yl)-1,4,7,10,13,16,19,22,25,28,31-undecazacyclotritriacontane-2,5,8,11,14,17,20,23,26,29,32-undecone 63556-15-0 C62H113N11O13
VC0195360 (2R,3R,4R,5S,6R)-3-Amino-6-(hydroxymethyl)oxane-2,4,5-triol;hydrochloride 66-84-2 C6H14NO5Cl
VC0195333 5-Methyl-4,4-bis(3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-yl)-2-phenylpyrazol-3-one 68195-63-1 C30H26N6O3
VC0195363 Hydroxychloroquine Sulfate 747-36-4 C18H28ClN3O5S
VC0195318 3-Demethyl Thiocolchicine 87424-25-7 C21H23NO5S